Cas no 898449-08-6 (1,7-bis(2-methoxyethyl)-9-methyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione)

• Product Name: 1,7-bis(2-methoxyethyl)-9-methyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione
• CAS No: 898449-08-6
• MF: C₂₀H₂₄N₆O₄
• MW: 412.442363739014
• CID: 5483218
• Update Time: 2025-10-28

1,7-bis(2-methoxyethyl)-9-methyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 1,7-bis(2-methoxyethyl)-9-methyl-3-phenyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• 1,7-bis(2-methoxyethyl)-9-methyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

• Inchi： 1S/C20H24N6O4/c1-23-17-16(18(27)24(20(23)28)9-11-29-2)25-13-15(14-7-5-4-6-8-14)22-26(10-12-30-3)19(25)21-17/h4-8H,9-13H2,1-3H3
• InChI Key： GCYOIOYJSJACMC-UHFFFAOYSA-N
• SMILES： N12CC(C3=CC=CC=C3)=NN(CCOC)C1=NC1=C2C(=O)N(CCOC)C(=O)N1C

Additional information on 1,7-bis(2-methoxyethyl)-9-methyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4triazino4,3-gpurine-6,8-dione

1,7-Bis(2-Methoxyethyl)-9-Methyl-3-Phenyl-1H,4H,6H,7H,8H,9H-1,2,4-Triazino[4,3-G]Purine-6,8-Dione: A Comprehensive Overview

The compound with CAS No 898449-08-6 is a highly specialized organic molecule known as 1,7-bis(2-methoxyethyl)-9-methyl-3-phenyl-1H,4H,6H,7H,8H,9H-1,2,4-triazino[4,3-g]purine-6,8-dione. This molecule belongs to the class of purine derivatives and has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. The compound's structure is characterized by a purine backbone with substituted groups that confer it with distinct chemical and biological properties.

The purine moiety serves as the core framework of this compound. Purines are aromatic heterocycles consisting of two fused rings: an imidazole ring and a pyrimidine ring. In this case, the purine is further modified by the presence of a triazine ring fused to it. The triazine ring introduces additional nitrogen atoms into the structure and enhances the molecule's stability and reactivity. The substituents attached to the purine backbone include two methoxyethyl groups at positions 1 and 7 and a methyl group at position 9. Additionally, a phenyl group is attached at position 3 of the purine ring.

The methoxyethyl groups are known for their ability to act as electron-donating groups due to the presence of oxygen atoms in their structure. These groups can influence the electronic properties of the molecule and potentially enhance its solubility in organic solvents. The methyl group at position 9 adds steric bulk to the molecule and may play a role in stabilizing its conformation. The phenyl group at position 3 introduces aromaticity into the structure and can participate in π–π interactions with other molecules.

Recent studies have focused on understanding the synthesis and characterization of this compound. Researchers have employed various synthetic strategies to construct this complex molecule efficiently. One common approach involves multi-component reactions or stepwise synthesis involving coupling reactions. The synthesis typically begins with the preparation of simpler precursors that are subsequently modified to introduce the desired substituents.

The compound's physical properties, such as melting point and solubility profiles under different conditions (e.g., water vs organic solvents), have been extensively studied using advanced analytical techniques like thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC). These studies provide critical insights into its stability under various environmental conditions.

One area where this compound has shown promise is in biological applications. Due to its unique structure and functional groups arrangement,in vitro assays have demonstrated its potential as an inhibitor or activator of specific enzymes or receptors. For instance,it has been tested for its ability to modulate key enzymes involved in metabolic pathways or signaling cascades.

Moreover,the compound's role in drug development cannot be overlooked.Preliminary pharmacokinetic studies suggest that it exhibits favorable absorption profiles when administered through certain routes.The presence of functional groups like methoxyethyl may enhance its bioavailability while minimizing toxicity risks.

In terms of chemical reactivity,the compound has shown interesting behavior under specific reaction conditions.In acidic or basic environments,it can undergo transformations such as hydrolysis or condensation reactions.These reactivity patterns are valuable for designing novel chemical transformations or synthesizing related compounds.

Recent advancements in computational chemistry have enabled researchers to model this compound's electronic structure using density functional theory (DFT).These computational studies provide deeper insights into its electronic properties,such as HOMO-LUMO gaps,and guide experimentalists toward optimizing its synthesis and applications.

In conclusion,the compound with CAS No 898449-08-6 represents an exciting addition to the realm of purine derivatives.Its unique structure offers diverse opportunities for exploration across multiple disciplines.The combination of experimental characterization techniques with computational modeling ensures that researchers can fully harness its potential for future innovations.